N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide
• InChI: InChI=1S/C19H23NO4/c1-3-10-23-17-8-4-6-15(13-17)19(21)20-16-7-5-9-18(14-16)24-12-11-22-2/h4-9,13-14H,3,10-12H2,1-2H3,(H,20,21)
• InChI Key: YSILTHKXFZQVTO-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)OCCOC

Description

N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide, also known as ML188, is a chemical compound that has gained attention in the scientific community for its potential use as a drug. This compound is a selective antagonist of the P2X7 receptor, which is involved in various physiological processes, including inflammation, pain, and immune response.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide has been extensively studied for its potential use in treating various diseases, including chronic pain, inflammation, and autoimmune disorders. The P2X7 receptor is known to play a critical role in these processes, and N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide's ability to selectively block this receptor makes it a promising candidate for drug development.

Mechanism of Action

N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide acts as a selective antagonist of the P2X7 receptor, which is a ligand-gated ion channel that is activated by extracellular ATP. By blocking this receptor, N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide can inhibit the release of pro-inflammatory cytokines, reduce pain sensitivity, and modulate immune responses.
Biochemical and Physiological Effects:
Studies have shown that N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. In addition, N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide has been shown to modulate immune responses, making it a potential candidate for treating autoimmune disorders. N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide has also been shown to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide is its selectivity for the P2X7 receptor, which reduces the risk of off-target effects. However, N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide has a relatively short half-life, which can make it difficult to use in long-term studies. In addition, N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide. One area of interest is the development of more potent and selective P2X7 receptor antagonists. Another area of research is the investigation of N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide's potential use in treating other diseases, such as cancer and neurodegenerative disorders. Finally, more studies are needed to determine the long-term safety and efficacy of N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide in humans.
In conclusion, N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide is a promising compound that has the potential to be used as a drug for treating various diseases. Its selectivity for the P2X7 receptor makes it a promising candidate for drug development, and its ability to reduce inflammation, pain, and modulate immune responses makes it a potential treatment for autoimmune disorders. However, more research is needed to determine its long-term safety and efficacy in humans.

Synthesis Methods

The synthesis of N-[3-(2-methoxyethoxy)phenyl]-3-propoxybenzamide involves several steps, including the reaction of 3-bromoanisole with 2-methoxyethanol, followed by the reaction of the resulting compound with 3-nitrobenzoyl chloride. The final step involves the reduction of the nitro group to an amine using palladium on carbon as a catalyst. The yield of the final product is around 30%, and the purity can be improved by recrystallization.